6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H5F3N2/c9-8(10,11)6-2-1-5-3-4-12-7(5)13-6/h1-4H,(H,12,13)
• InChI Key: FGVVPECRYQTHBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC2=C1C=CN2)C(F)(F)F
• Molecular Formula: C8H5F3N2
• DSSTOX Substance ID: DTXSID20676822
• Molecular Weight: 186.13 g/mol
• CAS No.: 1060802-93-8

Description

“6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine” is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients. TFMP and its derivatives are primarily used in the protection of crops from pests. They are also used in the pharmaceutical and veterinary industries.

Synthesis Analysis

The synthesis of TFMP derivatives is a crucial aspect of their application in various industries. For instance, 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), a TFMP derivative, is used as a chemical intermediate for the synthesis of several crop-protection products.

Scientific Research Applications

Synthesis of Heterocycles

• 6-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine derivatives are synthesized for various applications. For instance, El-Nabi (2004) discusses the synthesis of Pyrazolo[3,4-d]pyrrolo[2,3-b]pyridine derivatives through oxidation processes, demonstrating its versatility as a building block for tricyclic heterocycles.

Anticancer Applications

• Some derivatives of this compound have shown potential as anticancer agents. Mallisetty et al. (2023) synthesized compounds based on pyrrolyl-pyridine heterocyclic structures, revealing significant anticancer activity against human cervical and breast cancer cell lines.

Antimicrobial and Anti-Biofilm Activities

• Compounds derived from this compound have been studied for their antimicrobial and anti-biofilm properties. Nagender et al. (2014) synthesized pyrazolo[3,4-b]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives and evaluated their antimicrobial activities.

Structural and Spectroscopic Properties

• Investigations into the structural and spectroscopic properties of this compound-related compounds have been conducted. Evecen et al. (2017) studied 2-chloro-6-(trifluoromethyl)pyridine, providing insights into its molecular structural parameters and vibrational frequencies.

Mechanism of Action

Target of Action

It’s known that trifluoromethylpyridines (tfmps), a group to which this compound belongs, are used in the pharmaceutical industry due to their unique physicochemical properties . They are thought to interact with various biological targets, influencing the activity of components of the sympathetic division of the autonomous nervous system .

Mode of Action

Tfmp derivatives are known to exhibit their biological activities due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . For instance, a molecule with a -CF3 group attached to a tertiary stereogenic center in a hetero aliphatic ring exhibited improved drug potency toward reverse transcriptase enzyme inhibition by lowering the pKa of the cyclic carbamate by a key hydrogen bonding interaction with the protein .

Safety and Hazards

The safety data sheet for a similar compound, 6-(Trifluoromethyl)pyridine-3-carboxaldehyde, indicates that it is toxic if swallowed, causes skin and eye irritation, may cause an allergic skin reaction, and may cause respiratory irritation.

Future Directions

It is expected that many novel applications of TFMP will be discovered in the future. More agrochemicals and pharmaceuticals containing TFMP are expected to be introduced to the market in the near future.